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Compound of Interest

2-Amino-4-hydroxy-6-
Compound Name:
fluoropyrimidine

CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote

\ J

Compound: 2-Amino-6-fluoropyrimidin-4-ol (also known as 2-Amino-6-fluoro-4-
hydroxypyrimidine or 2-Amino-6-fluoropyrimidin-4(3H)-one) CAS: 16220-45-0 (Verify specific
isomer matches user inventory; often confused with 5-fluorocytosine) Formula: CaH4FN3O
Molecular Weight: 129.09 g/mol

Core Directive & Solvent Selection

This guide addresses the purification of 2-amino-6-fluoropyrimidin-4-ol, a critical intermediate
often used in the synthesis of antiviral agents (e.g., Favipiravir analogs). Unlike simple
organics, this compound is amphoteric and capable of tautomerism (keto-enol), which
drastically affects its solubility profile.

Solvent Compatibility Matrix
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Solvent System Suitability Application Mechanism
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Expert Insight: The "pH Swing" Advantage

For this specific pyrimidine, thermal recrystallization alone often leads to poor recovery due to
its high melting point and limited solubility in neutral organic solvents. The most robust method
utilizes its amphoteric nature: dissolving in dilute acid or base and neutralizing to the Isoelectric
Point (pl) (typically pH 6.0-7.0) to induce precipitation.[1][2]

Troubleshooting & FAQs
Q1: The solid will not dissolve in boiling water. What is
wrong?

Diagnosis: The compound has low solubility in neutral water, even at boiling temperatures, due
to strong intermolecular hydrogen bonding (dimer formation). Solution:

e Do not add more water; this reduces vyield.

o Adjust pH: Add dilute HCI (1M) dropwise until the solution becomes clear (protonation of the

amino group).

 Filter: Remove insoluble mechanical impurities while the solution is acidic.
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e Precipitate: Slowly add 1M NaOH or Sodium Acetate solution to return the pH to 6—7. The
pure product will crystallize out.

Q2: My product is grey or brown after recrystallization.
How do I fix this?

Diagnosis: Oxidation of the amino group or presence of polymerized byproducts. Solution:

» Dissolve the crude material in 1M NaOH (the phenol/enol form is soluble).

Add Activated Charcoal (5-10 wt%).

Stir at 50°C for 30 minutes.

Filter through a Celite pad (hot) to remove charcoal.

Acidify the filtrate with Acetic Acid to pH 6 to precipitate the off-white/white solid.

Q3: | have low yield (<50%). Where is my product?

Diagnosis: The product is likely remaining in the mother liquor due to "overshooting” the pH or
using too much solvent. Solution:

o Check pH: Ensure the final pH is exactly at the pl (approx. 6.0-7.0).[2][3][4] If the solution is
too acidic (pH < 4) or too basic (pH > 9), the product remains soluble.

e Salting Out: If yield is still low, add NaCl to the mother liquor and cool to 0°C to force
precipitation (Common lon Effect).

Detailed Protocols
Method A: The "pH Swing" Precipitation (Recommended
for >98% Purity)

Best for removing inorganic salts and colored impurities.

¢ Dissolution: Suspend 10 g of crude 2-amino-6-fluoropyrimidin-4-ol in 50 mL of water.
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« Acidification: Slowly add 2M HCI with stirring until the solid completely dissolves (pH ~1-2).
« Filtration: Filter the solution to remove any insoluble particulate matter.
e Neutralization:
o Place the filtrate in an ice bath (0-5°C).
o Slowly add saturated Sodium Acetate or 2M NaOH dropwise.
o Monitor pH continuously. Stop exactly at pH 6.0-6.5.
o Crystallization: Stir for 30 minutes at 0°C. A thick white precipitate should form.

« |solation: Filter via vacuum filtration. Wash the cake with ice-cold water (2 x 10 mL) followed
by cold ethanol (1 x 10 mL).

e Drying: Dry in a vacuum oven at 50°C for 12 hours.

Method B: Thermal Recrystallization (Water/Ethanol)

Best for removing organic impurities (e.g., unreacted starting materials).
e Slurry: Suspend crude solid in Water:Ethanol (80:20) mixture (approx. 10 mL per gram).
o Reflux: Heat to reflux (approx. 85°C).

e Solvent Adjustment: If not dissolved, add water dropwise through the condenser until a clear
solution is obtained.

e Cooling: Remove from heat and allow to cool slowly to room temperature (25°C) over 2
hours. Then cool to 4°C.

Harvest: Filter the crystals and wash with cold ethanol.

Process Visualization

The following diagram illustrates the critical decision pathways for purifying this amphoteric
heterocycle.
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Crude 2-Amino-6-fluoropyrimidin-4-ol

Check Solubility in Hot Water

Yes No

Dissolves Completely Remains Suspended

Add 2M HCI (Dissolve to pH 1)

Method B: Thermal Recrystallization
(Water/Ethanol) If Brown/Yellow

Optional: Add Activated Charcoal
(If colored)

Filter Insoluble Impurities

Neutralize to pH 6.0-6.5
(Sodium Acetate/NaOH)

Precipitate & Filter
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Caption: Decision tree for selecting between thermal recrystallization and acid-base

precipitation based on initial solubility and impurity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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